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Compound of Interest

Compound Name: NT157

Cat. No.: B609668

For Researchers, Scientists, and Drug Development
Professionals

Introduction

NT157 is a small molecule tyrphostin that functions as a selective inhibitor of Insulin Receptor
Substrate 1 and 2 (IRS-1/2).[1][2][3] By inducing the serine phosphorylation and subsequent
degradation of IRS-1/2, NT157 effectively disrupts critical downstream signaling pathways,
including the PISK/AKT/mTOR pathway.[4][5] Additionally, NT157 has been shown to target the
STAT3 signaling pathway, making it a compound of significant interest in cancer research and
drug development.[1][2] This document provides detailed application notes and protocols for
the preparation of NT157 stock solutions using dimethyl sulfoxide (DMSO) for in vitro and
preclinical research.

Data Presentation
The following tables summarize the key quantitative data for NT157.

Table 1: Chemical and Physical Properties of NT157
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Property Value Source
Molecular Weight 412.26 g/mol [1112]
CAS Number 1384426-12-3 [11[2]
Appearance Solid, Light yellow to yellow [1]
Formula C16H14BrNO5S [1]
Table 2: Solubility of NT157
Solvent Solubility Notes Source
Hygroscopic DMSO
=30 mg/mL (72.77 can impact solubility;
DMSO [1](2]
mM) use newly opened
DMSO.
Moisture-absorbing
DMSO reduces
DMSO 82 mg/mL (198.9 mM) N [3]
solubility. Please use
fresh DMSO.
Ethanol 82 mg/mL [3]
Water Insoluble [3]
Table 3: Recommended Storage Conditions
Form Temperature Duration Source
Powder -20°C 3years [1112]
Powder 4°C 2 years [1]
In DMSO -80°C 6 months [1112]
In DMSO -20°C 1 month [1][2]
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Experimental Protocols

Protocol 1: Preparation of a 10 mM NT157 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NT157 in DMSO, a

common concentration for in vitro studies.[6][7]

Materials:

NT157 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil to protect from light)
Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, safety glasses, and gloves. Work in a well-ventilated area or a chemical fume hood.

Determine the required mass of NT157: To prepare a 10 mM stock solution, calculate the
mass of NT157 needed using the following formula: Mass (mg) = Desired Volume (mL) x 10
mM x 412.26 ( g/mol ) / 1000 For example, to prepare 1 mL of a 10 mM stock solution, you
would need 4.12 mg of NT157.

Weighing NT157: Carefully weigh the calculated amount of NT157 powder using an
analytical balance.

Dissolving in DMSO: Add the appropriate volume of fresh, high-purity DMSO to the vial
containing the NT157 powder. For a 10 mM solution, if you weighed 4.12 mg of NT157, you
would add 1 mL of DMSO.
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e Mixing: Vortex the solution thoroughly until the NT157 is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) can aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in light-
protected microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1
month).[1][2]

Protocol 2: Preparation of NT157 for In Vivo Studies

For animal studies, NT157 is often administered via intraperitoneal (i.p.) injection.[2][3] A
common vehicle for this is a mixture of DMSO, PEG300, Tween-80, and saline.

Materials:

e NT157 powder

o Dimethyl sulfoxide (DMSOQO)

e PEG300

e Tween-80

» Saline (0.9% sodium chloride)
o Sterile tubes and syringes
Procedure:

o Prepare a concentrated stock in DMSO: First, prepare a concentrated stock solution of
NT157 in DMSO (e.g., 25 mg/mL).

o Prepare the vehicle: The final vehicle composition is typically 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% saline.[2]

 Dilution for Injection: To prepare the final injection solution, add the solvents sequentially. For
example, to prepare 1 mL of a 2.5 mg/mL NT157 solution:
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[e]

Start with 100 pL of the 25 mg/mL NT157 in DMSO stock.

o

Add 400 pL of PEG300 and mix well.

[¢]

Add 50 pL of Tween-80 and mix thoroughly.

[¢]

Finally, add 450 pL of saline to reach a final volume of 1 mL.

o Administration: The solution should be clear and administered immediately after preparation.
A typical dosage used in xenograft models is 50 mg/kg, administered intraperitoneally three
times a week.[2]

Mandatory Visualization
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Experimental Workflow: NT157 Stock Solution Preparation
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Caption: Workflow for preparing NT157 stock solution.
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Caption: NT157 inhibits IRS and STAT3 signaling pathways.
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Disclaimer: This document is intended for research purposes only. The information provided is
based on currently available scientific literature. Researchers should always adhere to
institutional safety guidelines and consult relevant literature for specific experimental designs.
The off-target effects of DMSO, although generally minimal at the concentrations used for stock
solutions, should be considered, and appropriate vehicle controls should be included in all
experiments.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

